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Compound of Interest

Compound Name: Tubulicid Red Label

Cat. No.: B1170028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tubulicid Red Label, a dual-

function dental solution designed for cleaning and disinfecting prepared tooth surfaces prior to

the cementation of indirect restorations such as crowns and bridges. This document outlines

the product's composition, mechanism of action, and detailed protocols for its application,

supported by available research data.

Product Overview
Tubulicid Red Label is a dental cleanser with antimicrobial properties, specifically formulated

for the removal of the smear layer and debris from prepared enamel and dentin surfaces. Its

application is a critical step in ensuring optimal adhesion and longevity of cemented

restorations. The solution's efficacy is attributed to its unique composition that combines

cleaning agents, an antimicrobial component, and a fluoride-releasing ingredient.

Composition:

Tubulicid Red Label is an aqueous solution containing the following key components:
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Component Concentration Function

Sodium Fluoride (NaF) 1.0% w/w

Primary active ingredient, aids

in cleaning, provides fluoride

treatment to the dental tissues.

[1][2]

Benzalkonium Chloride 0.1%

Antimicrobial agent with a

broad spectrum of activity

against oral pathogens.

Cocoamphodiacetate -
Surfactant, aids in the removal

of debris and smear layer.

Disodium Edetate (EDTA) 0.2%
Chelating agent, assists in

smear layer removal.

Phosphate Buffer Solution -
Maintains the pH of the

solution.[1]

Aqua Destillata (Distilled

Water)
- Solvent.[1]

Mechanism of Action
Tubulicid Red Label employs a multi-faceted approach to prepare tooth surfaces for

cementation:

Smear Layer Removal: The combination of the surfactant (Cocoamphodiacetate) and the

chelating agent (Disodium Edetate) effectively removes the smear layer, which is a layer of

microcrystalline and organic debris formed during cavity preparation.[1] A key feature of

Tubulicid Red Label is its ability to remove this layer without opening the underlying

dentinal tubules.[2][3][4] This is crucial for minimizing post-operative sensitivity.

Antimicrobial Action: Benzalkonium chloride, a quaternary ammonium compound, provides a

bactericidal effect on residual microorganisms on the prepared surface. This helps to reduce

the risk of secondary caries and pulpal inflammation. Studies have demonstrated the

antibacterial efficacy of benzalkonium chloride against common oral pathogens.
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Fluoride Release: The 1.0% sodium fluoride content contributes to the local antimicrobial

environment and can be incorporated into the tooth structure, potentially increasing its

resistance to acid demineralization.[1][2]

Application Protocol for Pre-Cementation Cleaning
The following protocol is recommended for the application of Tubulicid Red Label prior to the

cementation of crowns, bridges, inlays, and onlays.

Materials Required:

Tubulicid Red Label solution

Cotton pellets or micro-applicator brushes

Air/water syringe

Saliva ejector/high-volume suction

Step-by-Step Protocol:

Isolation: Isolate the prepared tooth/teeth using a rubber dam or cotton rolls to ensure a

clean and dry operating field.

Provisional Restoration Removal and Initial Cleaning: Carefully remove the provisional

restoration and any temporary cement remnants. Gently rinse the preparation with water and

air-dry.

Application of Tubulicid Red Label:

Dispense a small amount of Tubulicid Red Label into a dappen dish.

Using a fresh cotton pellet or a micro-applicator brush, apply the solution liberally to the

entire prepared surface of the tooth.

Ensure that all surfaces, including axial walls and margins, are thoroughly wetted.
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Dwell Time: Allow the solution to remain on the prepared surface for 15-20 seconds. Do not

scrub the surface.

Drying: Gently air-dry the surface with an oil-free air syringe until the surface appears moist

but not "puddled." The surface should have a satin, not desiccated, appearance. Do not rinse

off the solution.

Cementation: Proceed immediately with the cementation of the final restoration according to

the cement manufacturer's instructions.

Experimental Data
While specific clinical studies quantifying the effect of Tubulicid Red Label on the bond

strength of all types of modern cements are limited in the public domain, the available

information and the properties of its components suggest a positive or neutral impact on

adhesion. The removal of the smear layer is a well-established principle for improving the

interaction of luting agents with the tooth structure.

Antimicrobial Efficacy:

A study comparing the antibacterial activity of various cavity disinfectants demonstrated the

efficacy of Tubulicid Red Label. The following table summarizes the inhibition zone diameters

against common oral bacteria.

Cavity Disinfectant
Streptococcus
mutans (mm)

Lactobacillus
acidophilus (mm)

Enterococcus
faecalis (mm)

Tubulicid Red Label Effective inhibition Effective inhibition Most Effective

2% Chlorhexidine Most Effective Most Effective Effective inhibition

2% Sodium

Hypochlorite
Effective inhibition Effective inhibition Effective inhibition

3% Hydrogen

Peroxide
Effective inhibition Effective inhibition Effective inhibition
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Note: This table is a qualitative summary based on a study that found Tubulicid Red Label to
be most effective against E. faecalis and showed significant antibacterial activity against all

tested strains.

Visualized Workflows and Relationships
To further elucidate the application process and the underlying principles, the following

diagrams are provided.

Pre-Application Tubulicid Red Label Application Post-Application

Isolate Tooth Remove Provisional & Clean Apply SolutionReady for application Dwell (15-20s) Gently Air-DryAllow for action Proceed to Cementation

Click to download full resolution via product page

Caption: Application workflow for Tubulicid Red Label before cementation.
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Caption: Logical relationships of Tubulicid Red Label's action on prepared dentin.

Conclusion
Tubulicid Red Label is a valuable tool in modern restorative dentistry for the preparation of

tooth surfaces prior to cementation. Its dual action of cleaning and disinfecting, without opening

the dentinal tubules, creates an optimal substrate for luting agents. Adherence to the

recommended application protocol is essential for achieving the desired clinical outcomes of

improved restoration longevity and reduced post-operative sensitivity. Further independent

clinical studies are warranted to provide more extensive quantitative data on its effects on the

bond strength of the latest generation of dental cements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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